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Compound of Interest

Compound Name: Cl 972 anhydrous

Cat. No.: B606675

Essential Safety and Handling Guide for Cl 972
Anhydrous

For Researchers, Scientists, and Drug Development Professionals
This document provides crucial safety and logistical information for the handling and disposal
of Cl 972 anhydrous, scientifically known as 2,2-Dimethyl-N-(2,4,6-

trimethoxyphenyl)dodecanamide. The following procedures are designed to ensure the safe
management of this compound in a laboratory setting.

Chemical Identification and Properties
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Property Value

2,2-Dimethyl-N-(2,4,6-

trimethoxyphenyl)dodecanamide

Chemical Name

Synonym Cl972

CAS Number 114568-15-9

Molecular Formula C23H39NOa4

Molecular Weight 393.57 g/mol

Physical State Solid

Appearance White to off-white powder

Soluble in organic solvents such as ethanol,
Solubility methanol, and dimethyl sulfoxide (DMSO).

Insoluble in water.

Hazard Identification and Safety Precautions

Based on available data, Cl 972 anhydrous is classified with the GHS hazard statement H413:
May cause long-lasting harmful effects to aquatic life.[1] As a powdered, anhydrous substance,
it may also pose an inhalation hazard.

Personal Protective Equipment (PPE):

A comprehensive assessment of the risks associated with handling Cl 972 anhydrous dictates
the following minimum PPE requirements.
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PPE Category Specification Rationale

) Protects eyes from dust
] Chemical safety goggles or a ) _
Eye Protection ) particles and potential
face shield. ]
splashes of solutions.

Prevents skin contact with the

Hand Protection Nitrile or neoprene gloves. )
chemical.
] A lab coat or chemical- Protects clothing and skin from
Body Protection ) o
resistant apron. contamination.

Essential to prevent inhalation

) ) A NIOSH-approved N95 or of the fine powder, especially
Respiratory Protection ) ) ] )
higher-rated respirator. when handling outside of a
fume hood.

Operational Plan: Step-by-Step Handling Protocol

The following workflow outlines the safe handling of Cl 972 anhydrous from receipt to
disposal.

Click to download full resolution via product page
Caption: Workflow for the safe handling of Cl 972 anhydrous.
Experimental Protocol for Weighing and Dissolving Cl 972 Anhydrous:
e Preparation:

o Ensure a calibrated analytical balance is available within a certified chemical fume hood or

a ventilated balance enclosure.
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o Prepare the necessary solvent (e.g., DMSO, ethanol) and a clean, appropriately sized
container for the solution.

o Don all required PPE as listed in the table above.
» Weighing:

o Carefully transfer the desired amount of Cl 972 anhydrous powder from the stock
container to a pre-tared weigh boat or directly into the dissolution vessel.

o Perform this step slowly to minimize the generation of airborne dust.
o Close the stock container immediately after use.
 Dissolution:
o Add the solvent to the vessel containing the weighed Cl 972 anhydrous.

o Gently swirl or stir the mixture until the solid is completely dissolved. Sonication may be
used to aid dissolution if necessary.

e Post-Handling:

o Clean the balance and surrounding area with a damp cloth to remove any residual
powder.

o Dispose of the weigh boat and any contaminated wipes in the designated solid chemical
waste container.

Disposal Plan

Proper disposal of Cl 972 anhydrous and its associated waste is critical to prevent
environmental contamination and ensure laboratory safety.

Waste Segregation and Disposal Pathway:

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b606675?utm_src=pdf-body
https://www.benchchem.com/product/b606675?utm_src=pdf-body
https://www.benchchem.com/product/b606675?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Waste Generation Waste Collection
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Caption: Disposal pathway for Cl 972 anhydrous and associated waste.
Disposal Protocol:
e Solid Waste:

o Collect all unused CI 972 anhydrous powder, contaminated weigh boats, and disposable
labware in a clearly labeled, sealed container for solid chemical waste.

o The label should include "Hazardous Waste," the chemical name, and the primary hazard
(e.g., "Ecotoxic").

e Liquid Waste:
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o Collect all solutions containing Cl 972 in a designated, leak-proof container for hazardous
liquid waste.

o The container must be compatible with the solvent used.

o Label the container with "Hazardous Waste," the chemical name, the solvent, and the
approximate concentration.

e Contaminated PPE:

o Non-reusable contaminated PPE, such as gloves and wipes, should be placed in the solid
chemical waste container.

o Empty Containers:

o The original container of Cl 972 anhydrous should be triple-rinsed with a suitable solvent.
The rinsate must be collected and disposed of as hazardous liquid waste.

o After rinsing, deface the label and dispose of the empty container according to your
institution's guidelines for non-hazardous lab glass or plastic.

e Spill Management:

[¢]

In case of a spill, evacuate the immediate area.

[e]

Wearing appropriate PPE, cover the spill with an absorbent material suitable for chemical
spills.

o

Collect the absorbed material and place it in a sealed container for hazardous solid waste.

[e]

Clean the spill area with soap and water.

Disclaimer: This information is intended as a guide for trained laboratory personnel. Always
consult the official Safety Data Sheet (SDS) provided by the manufacturer and follow all
institutional and local regulations for chemical handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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